Cas no 1094711-79-1 (4-(3-bromo-4-fluorophenyl)butan-2-one)

• Product Name: 4-(3-bromo-4-fluorophenyl)butan-2-one
• CAS No: 1094711-79-1
• MF: C₁₀H₁₀BrFO
• MW: 245.088205814362
• CID: 6603266
• PubChem ID: 43175814
• Update Time: 2025-10-23

4-(3-bromo-4-fluorophenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-4-fluorophenyl)butan-2-one
• 2-Butanone, 4-(3-bromo-4-fluorophenyl)-
• EN300-1895455
• CS-0275937
• 1094711-79-1

• Inchi： 1S/C10H10BrFO/c1-7(13)2-3-8-4-5-10(12)9(11)6-8/h4-6H,2-3H2,1H3
• InChI Key： LWJLFUJEKOYORW-UHFFFAOYSA-N
• SMILES： CC(=O)CCC1=CC=C(F)C(Br)=C1

Computed Properties

• Exact Mass: 243.98991g/mol
• Monoisotopic Mass: 243.98991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.418±0.06 g/cm3(Predicted)
• Boiling Point: 286.8±25.0 °C(Predicted)

Additional information on 4-(3-bromo-4-fluorophenyl)butan-2-one

Comprehensive Overview of 4-(3-bromo-4-fluorophenyl)butan-2-one (CAS No. 1094711-79-1)

4-(3-bromo-4-fluorophenyl)butan-2-one (CAS No. 1094711-79-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This bromo-fluorophenyl derivative is widely recognized for its unique structural properties, making it a valuable intermediate in synthetic chemistry. The compound's molecular formula and structural features contribute to its versatility in applications ranging from drug development to material science.

In recent years, the demand for halogenated aromatic compounds like 4-(3-bromo-4-fluorophenyl)butan-2-one has surged due to their role in designing bioactive molecules. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing focus on targeted therapies and antibiotic resistance. The compound's electrophilic sites also make it a candidate for cross-coupling reactions, a hot topic in green chemistry.

The synthesis of 4-(3-bromo-4-fluorophenyl)butan-2-one typically involves Friedel-Crafts acylation or palladium-catalyzed reactions, methods frequently discussed in organic synthesis forums. Its purification and analytical characterization (e.g., via HPLC or NMR) are critical for ensuring reproducibility—a key concern for QC laboratories. Users often search for "synthesis optimization" or "spectral data" related to this compound, reflecting its technical relevance.

From an industrial perspective, 1094711-79-1 is explored for scalable production techniques, especially with the rise of continuous flow chemistry. Environmental considerations, such as waste reduction and solvent selection, are frequently associated with its manufacturing process. These aspects resonate with the sustainability trends dominating chemical industry discussions.

In summary, 4-(3-bromo-4-fluorophenyl)butan-2-one exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted applications and alignment with research hotspots ensure its continued prominence in scientific literature and industrial workflows.